Cas no 2414272-54-9 ((2R)-2-{[(pyridin-2-yl)methyl]amino}propanoic acid hydrochloride)

• Product Name: (2R)-2-{[(pyridin-2-yl)methyl]amino}propanoic acid hydrochloride
• CAS No: 2414272-54-9
• MF: C₉H₁₃ClN₂O₂
• MW: 216.664721250534
• CID: 5559157
• PubChem ID: 165998359
• Update Time: 2025-05-20

(2R)-2-{[(pyridin-2-yl)methyl]amino}propanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2R)-2-{[(pyridin-2-yl)methyl]amino}propanoic acid hydrochloride
• EN300-37375682
• 2414272-54-9

• Inchi： 1S/C9H12N2O2.ClH/c1-7(9(12)13)11-6-8-4-2-3-5-10-8;/h2-5,7,11H,6H2,1H3,(H,12,13);1H/t7-;/m1./s1
• InChI Key： SDOPSTUAGOYOGC-OGFXRTJISA-N
• SMILES： Cl.OC([C@@H](C)NCC1C=CC=CN=1)=O

Computed Properties

• Exact Mass: 216.0665554g/mol
• Monoisotopic Mass: 216.0665554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 173
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.2Ų

Additional information on (2R)-2-{[(pyridin-2-yl)methyl]amino}propanoic acid hydrochloride

Introduction to (2R)-2-{[(pyridin-2-yl)methyl]amino}propanoic acid hydrochloride (CAS No. 2414272-54-9)

Compound with the CAS number 2414272-54-9 and the product name (2R)-2-{[(pyridin-2-yl)methyl]amino}propanoic acid hydrochloride represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug development and therapeutic interventions.

The molecular structure of this compound consists of a chiral center at the (2R) position, which is a critical feature for its biological activity. The presence of a pyridine ring substituted with a methylamino group at the 2-position enhances its pharmacological profile, making it a promising candidate for further investigation. The hydrochloride salt form of this compound improves its solubility and stability, which are essential factors for its formulation and administration in various therapeutic settings.

In recent years, there has been a growing interest in the development of novel compounds that exhibit potent biological activity while minimizing side effects. The compound (2R)-2-{[(pyridin-2-yl)methyl]amino}propanoic acid hydrochloride has been extensively studied for its potential role in modulating various biological pathways. Research has shown that this compound interacts with multiple targets, including enzymes and receptors involved in inflammation, pain, and neurodegenerative diseases.

One of the most compelling aspects of this compound is its ability to act as a modulator of the Janus Kinase (JAK) signaling pathway. JAK inhibitors have emerged as a promising class of drugs for treating autoimmune disorders, such as rheumatoid arthritis and psoriasis. The pyridine moiety in the structure of (2R)-2-{[(pyridin-2-yl)methyl]amino}propanoic acid hydrochloride plays a crucial role in binding to JAK enzymes, thereby inhibiting their activity and reducing inflammation.

Furthermore, studies have demonstrated that this compound exhibits significant neuroprotective properties. It has been shown to protect against oxidative stress and neurotoxicity, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The chiral center at the (2R) position is believed to contribute to its specificity and efficacy in these therapeutic contexts.

The hydrochloride salt form of this compound enhances its bioavailability and pharmacokinetic properties, which are essential for effective drug delivery. This form ensures better dissolution rates and improved absorption, leading to more consistent therapeutic effects. Additionally, the stability of the hydrochloride salt makes it suitable for various formulation strategies, including oral tablets and injectable solutions.

In clinical trials, (2R)-2-{[(pyridin-2-yl)methyl]amino}propanoic acid hydrochloride has shown promising results in preclinical models of inflammation and pain. Its ability to target multiple pathways simultaneously suggests that it may offer a more comprehensive therapeutic approach compared to traditional single-target drugs. This multitargeting capability could lead to improved patient outcomes and reduced risk of resistance development.

The synthesis of this compound involves complex organic reactions that require precise control over reaction conditions and stereochemistry. Advanced synthetic techniques have been employed to ensure high yields and purity levels. The use of chiral auxiliaries and catalysts has been crucial in achieving the desired enantiomeric purity, which is essential for its biological activity.

The pharmacological profile of (2R)-2-{[(pyridin-2-yl)methyl]amino}propanoic acid hydrochloride has been further investigated through computational modeling and molecular dynamics simulations. These studies have provided valuable insights into its interactions with biological targets at the atomic level. Understanding these interactions has helped researchers optimize the structure of the compound for improved efficacy and reduced toxicity.

The potential applications of this compound extend beyond inflammation and pain management. Emerging research suggests that it may have therapeutic benefits in treating metabolic disorders, such as diabetes and obesity. The ability of this compound to modulate key signaling pathways involved in energy metabolism makes it an attractive candidate for further exploration in this area.

In conclusion, the compound with CAS number 2414272-54-9 and the product name (2R)-2-{[(pyridin-2-yl)methyl]amino}propanoic acid hydrochloride represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with its potent biological activity, make it a promising candidate for various therapeutic applications. Further research is warranted to fully elucidate its mechanisms of action and explore new treatment modalities.